Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate
Overview
Description
Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate, also referred to as EFPI or KFPI, is a chemically synthesized compound. It has the molecular formula C5H6F3NO3 .
Molecular Structure Analysis
The molecular formula of Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate is C5H6F3NO3 . The average mass is 185.101 Da and the monoisotopic mass is 185.029984 Da .Physical And Chemical Properties Analysis
Detailed physical and chemical properties of Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate, such as melting point, boiling point, and density, are not provided in the search results .Scientific Research Applications
Heterocyclic Compound Synthesis
- Synthesis of Heterocyclic Compounds : Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate serves as an intermediate in the synthesis of diverse heterocyclic compounds, such as pyrazines and oxazoles. It can be converted into pyrazines through treatment with trialkyl phosphites and ethylenediamine in a one-pot fashion, demonstrating its versatility in creating complex molecular structures Zaragoza & Gantenbein, 2017.
Polymer and Materials Science
- Polymer Science Applications : The compound has been investigated for its potential in creating novel 19F-MRI agents through derivatives that are easily synthesized and soluble in water. These fluorinated esters show promise as MRI contrast agents, highlighting the importance of ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate in advancing medical imaging techniques Rossi et al., 2011.
Environmental and Energy Applications
- Enhancement of Li-ion Battery Performance : The compound is also beneficial in improving the cycling performance of lithium-ion batteries, particularly at elevated temperatures. As an additive, it has shown to increase the capacity retention of LiMn2O4/Li cells significantly, demonstrating its utility in enhancing the durability and efficiency of energy storage devices Huang et al., 2016.
Organic Synthesis and Chemical Transformations
- Chemical Transformations : Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate is instrumental in various organic transformations, including the creation of liquid crystalline polysiloxanes and the synthesis of highly fluorinated monomers for liquid crystal applications. This highlights its role in synthesizing materials with specific physical properties for advanced applications Bracon et al., 1999.
properties
IUPAC Name |
ethyl (2Z)-3,3,3-trifluoro-2-hydroxyiminopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F3NO3/c1-2-12-4(10)3(9-11)5(6,7)8/h11H,2H2,1H3/b9-3- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQNJACLNVYAIK-OQFOIZHKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=NO)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=N/O)/C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,3,3-trifluoro-2-(hydroxyimino)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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